Cas no 93577-95-8 ([1,4]Benzoxathiino[3,2-d]pyrimidine)

• Product Name: [1,4]Benzoxathiino[3,2-d]pyrimidine
• CAS No: 93577-95-8
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• CID: 4339023
• Update Time: 2026-04-10

[1,4]Benzoxathiino[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• [1,4]Benzoxathiino[3,2-d]pyrimidine

Additional information on [1,4]Benzoxathiino[3,2-d]pyrimidine

Recent Advances in [1,4]Benzoxathiino[3,2-d]pyrimidine (CAS: 93577-95-8) Research: A Comprehensive Review

The compound [1,4]Benzoxathiino[3,2-d]pyrimidine (CAS: 93577-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed journal articles, patent filings, and conference proceedings published within the last three years.

Recent studies have highlighted the versatility of [1,4]Benzoxathiino[3,2-d]pyrimidine as a scaffold for drug discovery. Its fused heterocyclic structure, combining benzoxathiin and pyrimidine moieties, offers multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. Researchers have employed both traditional organic synthesis and modern computational methods to optimize the compound's physicochemical properties and enhance its drug-likeness.

In terms of biological activity, [1,4]Benzoxathiino[3,2-d]pyrimidine has demonstrated significant potential as an inhibitor of various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited potent inhibitory effects against protein kinases involved in cancer progression, with IC50 values in the low nanomolar range. The compound's ability to selectively target specific kinase isoforms while sparing others suggests its potential as a lead compound for developing targeted cancer therapies.

Beyond oncology applications, recent research has explored the compound's utility in treating infectious diseases. A team at the University of Tokyo discovered that [1,4]Benzoxathiino[3,2-d]pyrimidine derivatives could disrupt the replication cycle of RNA viruses by interfering with viral polymerase activity. This finding, published in Antimicrobial Agents and Chemotherapy, opens new avenues for developing broad-spectrum antiviral agents, particularly against emerging viral pathogens.

The pharmacokinetic profile of [1,4]Benzoxathiino[3,2-d]pyrimidine has also been investigated in recent preclinical studies. Researchers have employed advanced formulation techniques, including nanoparticle encapsulation and prodrug approaches, to improve the compound's bioavailability and tissue distribution. These efforts have yielded promising results, with several optimized formulations demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties in animal models.

Looking forward, the research community anticipates that [1,4]Benzoxathiino[3,2-d]pyrimidine will continue to serve as a valuable scaffold for medicinal chemistry. Ongoing studies are exploring its potential in addressing unmet medical needs, including neurodegenerative disorders and autoimmune diseases. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for further drug development efforts in multiple therapeutic areas.